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Compound of Interest

Compound Name: Octanoic acid-d2

Cat. No.: B3026019

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Octanoic acid-
d2 (CAS No. 64118-36-1), a deuterated analog of octanoic acid. Understanding the potential
hazards, handling protocols, and emergency procedures associated with this compound is
paramount for ensuring a safe research and development environment. This document
synthesizes information from various safety data sheets (SDS) to present a clear and
actionable resource.

Chemical Identification and Physical Properties

Octanoic acid-d2, also known as Caprylic acid-d2 or octanoic-2,2-d2 acid, is a stable
isotopically labeled medium-chain saturated fatty acid.[1][2] It is primarily utilized as an internal
standard for the quantification of octanoic acid in various biological matrices using mass
spectrometry-based techniques.[2][3]
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Property Value Source

CAS Number 64118-36-1 [1112]

Caprylic Acid-d2, FA 8:0-d2,
Synonyms _ _ [1][2]
octanoic-2,2-d2 acid

Molecular Formula C8H14D202 [2][3]
Molecular Weight 146.2 g/mol [2]
Physical Form Liquid [2][4]

) >99% deuterated forms (d1-
Purity [2]
d2); <1% do

DMF: 30 mg/ml, DMSO: 30
N mg/ml, Ethanol: 30 mg/ml,
Solubility . o [2][3]
Ethanol:PBS (pH 7.2) (1:4): 0.2

mg/ml

Hazard Identification and GHS Classification

Octanoic acid-d2 is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards are
associated with its corrosive nature and toxicity.
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Hazard Class

GHS Classification

Hazard Statement

Acute Toxicity (Oral)

Category 4

H302: Harmful if swallowed.[1]

Acute Toxicity (Dermal)

Category 3

H311: Toxic in contact with
skin.[1]

Skin Corrosion/Irritation

Category 1A

H314: Causes severe skin

burns and eye damage.[1]

Serious Eye Damage/Eye

H318: Causes serious eye

o Category 1
Irritation damage.[1]
_ H290: May be corrosive to
Corrosive to Metals Category 1
metals.[1]
Hazardous to the Aquatic H412: Harmful to aquatic life
Category 3

Environment (Chronic) with long lasting effects.[1]

Hazard Pictograms:
o Skull and crossbones (GHSO06): Indicates acute toxicity (fatal or toxic).[1]

o Corrosion (GHSO05): Indicates the potential to cause severe skin burns, eye damage, and
corrosion to metals.[1]

o Exclamation mark (GHSO07): Indicates less serious hazards such as being harmful if
swallowed.[1]

Toxicological Information

Detailed toxicological studies specifically on Octanoic acid-d2 are limited. The information is
often read-across from the non-deuterated form, Octanoic acid (CAS 124-07-2). The primary
toxicological concerns are its corrosive effects on tissues.
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Endpoint Result Species Method
o Harmful if swallowed. - o
Acute Oral Toxicity 0 Not specified GHS Classification
. Toxic in contact with . o
Acute Dermal Toxicity ) Not specified GHS Classification
skin.[1]
Skin Causes severe skin N o
o ] Not specified GHS Classification
Irritation/Corrosion burns.[1]
Eye Causes serious eye - o
o ) Not specified GHS Classification
Irritation/Corrosion damage.[1]
Shall not be classified
Germ Cell -
o as germ cell Not specified Based on assessment
Mutagenicity )
mutagenic.[5][6]
) o Shall not be classified -
Carcinogenicity ) ) Not specified Based on assessment
as carcinogenic.[5][6]
Shall not be classified
Reproductive Toxicity as a reproductive Not specified Based on assessment

toxicant.[6]

Experimental Protocols

The safety data provided in the SDS is based on standardized testing protocols, though

specific experimental details for Octanoic acid-d2 are not provided. The classifications are

derived from guidelines established by regulatory bodies such as the Occupational Safety and

Health Administration (OSHA) and are in accordance with the GHS. For instance, skin and eye

irritation classifications are typically determined using OECD (Organisation for Economic Co-

operation and Development) test guidelines on animal models.

Handling, Storage, and Emergency Procedures
Safe Handling and Personal Protective Equipment (PPE)

Given its hazardous nature, strict adherence to safety protocols is mandatory when handling

Octanoic acid-d2.
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Preparation

Handling
Post-Handling
Avoid Contact with: Avoid Breathing:
Proceed if understood Begin work - skin - Vapors R Rk R Store in a Tightly Closed Container
Thoroughly Read SDS e > Yo || Prevent Release 0 Environment Wash Hands Thoroughly AfterHandling [—=| "¢ 0 T81LY Tlose Ponstier
- Work in a Fume Hood =Cloili| “Gas
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Caption: Workflow for the safe handling of Octanoic acid-d2.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Occurs

(outes of ExXposure

Skin Contact

Immedjate Actions

Rinse Mouth Immediately Remove Contaminated Clothing

Move to Fresh Air Do NOT Induce Vomiting Wash Skin with Soap and Water Rinse Cautiously with Water for Several Minutes

Seek Immediate Medical Attention
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Caption: First aid response plan for Octanoic acid-d2 exposure.

Spill Response

In the event of a spill, the following workflow should be followed to ensure safety and proper

cleanup.
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Spill Occurs

Evacuate Unprotected Personnel

Ensure Adequate Ventilation

Wear Appropriate PPE

Contain Spill with Inert Absorbent Material
(e.g., sand, diatomite, universal binders)

Use Neutralizing Agent if Necessary

Collect Absorbed Material into a Suitable Container for Disposal

Clean the Spill Area Thoroughly

Dispose of Contaminated Material as Hazardous Waste
(According to Local Regulations)

Report the Spill According to Institutional Protocols

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of Octanoic acid-d2.
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Stability and Reactivity

o Reactivity: No specific hazardous reactivity is known.[1]
o Chemical Stability: The substance is stable under recommended storage conditions.[1][7]
» Possibility of Hazardous Reactions: No dangerous reactions are known.[1]

» Conditions to Avoid: No specific conditions to avoid are listed, but it is prudent to avoid
excessive heat and ignition sources.

e Incompatible Materials: Information on incompatible materials is not specified in the available
SDS for the deuterated form.[1] For the non-deuterated form, strong oxidizing agents are
listed as incompatible.[3]

» Hazardous Decomposition Products: No dangerous decomposition products are known.[1]
Transport Information

Octanoic acid-d2 is regulated for transport due to its corrosive and toxic properties.

e UN Number: UN2922[1]

e Proper Shipping Name: Corrosive liquids, toxic, n.o.s. (Octanoic Acid-d2)[1]

e Transport Hazard Class(es): The specific hazard class information was not fully detailed in
the provided search results, but it falls under corrosive and toxic categories.

Ecological Information

Octanoic acid-d2 is classified as harmful to aquatic life with long-lasting effects.[1] Care
should be taken to prevent its release into the environment. Do not allow it to enter sewers,
surface water, or ground water.[1]

This guide is intended for informational purposes and should be supplemented with a thorough
review of the complete Safety Data Sheet provided by the supplier before handling Octanoic
acid-d2. Always prioritize safety and adhere to all institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safety Landscape of Octanoic Acid-d2:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026019#0octanoic-acid-d2-safety-data-sheet-sds-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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